2-bromo-N-[2,3-dihydroindol-1-yl(sulfanylidene)methyl]benzamide

• CAS No.: 642946-25-6
• Molecular Formula: C16H13BrN2OS
• Molecular Weight: 361.3g/mol
• IUPAC Name: 2-bromo-N-(2,3-dihydroindole-1-carbothioyl)benzamide
• InChI: InChI=1S/C16H13BrN2OS/c17-13-7-3-2-6-12(13)15(20)18-16(21)19-10-9-11-5-1-4-8-14(11)19/h1-8H,9-10H2,(H,18,20,21)
• InChI Key: NLIZZHPFSIROKI-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)C(=S)NC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-[2,3-dihydroindol-1-yl(sulfanylidene)methyl]benzamide is an organohalogen compound and a carbonyl compound.

Scientific Research Applications

Crystal Structure and Surface Analysis

Research on derivatives of 2-bromo-N-[2,3-dihydroindol-1-yl(sulfanylidene)methyl]benzamide, such as 4, 5-dihydro-1,3,4-oxadiazole-2-thiones, has focused on their crystal structure and Hirshfeld surface analysis. These compounds have shown potential in in vitro biological activities like antibacterial and antioxidant properties (Karanth et al., 2019).

Synthesis and Molecular Properties

Studies have also explored the synthesis and molecular properties of related compounds. For instance, the synthesis of 2-aryl-2,3-dihydro-3-sulfanyl-1H-isoindol-1-ones via Pummerer-type cyclization of N-aryl-2-(sulfinylmethyl)benzamides has been described, demonstrating a method for forming the desired isoindolones in good yields (Kobayashi et al., 2011).

Green Chemistry Applications

A notable application in green chemistry involves the synthesis of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides, which aligns with green chemistry principles and yields nearly quantitative results. This synthesis utilizes water as the optimal reaction medium (Horishny & Matiychuk, 2020).